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Compound of Interest

Compound Name: 2-Cyano-4,5-dimethylthiazole

Cat. No.: B1529511

2-Cyano-4,5-dimethylthiazole is a heterocyclic compound of interest in medicinal chemistry
and materials science. As with any novel or sparsely documented chemical, establishing a
robust safety framework is the prerequisite for responsible research and development. This
guide provides a comprehensive overview of the anticipated health and safety considerations
for 2-Cyano-4,5-dimethylthiazole. Due to the absence of a specific Safety Data Sheet (SDS)
for CAS number 86054-56-0, the following information is synthesized from expert analysis of its
structural motifs—the thiazole ring, the cyano group, and alkyl substituents—and data from
closely related analogs. This document is intended to empower researchers to conduct
thorough risk assessments and implement stringent safety protocols.

Section 1: Chemical Identification and Anticipated
Physical Properties

A clear identification of the substance is the foundation of all safety protocols.
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Identifier Value

Chemical Name 2-Cyano-4,5-dimethylthiazole
Synonyms 4,5-Dimethylthiazole-2-carbonitrile
CAS Number 86054-56-0

Molecular Formula CeHeN2S

Molecular Weight 138.19 g/mol

(A structural image would be placed here in a
Structure
formal document)

Predicted Physical and Chemical Properties

Quantitative physical data for 2-Cyano-4,5-dimethylthiazole is not readily available. The table
below is based on general properties of similar low-molecular-weight heterocyclic compounds
and should be confirmed by experimental analysis.
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Property Predicted Value Rationale / Notes

Based on similar substituted

Appearance White to light yellow solid )
thiazoles.
_ May have a characteristic
Odor Not Determined )
sulfurous or nitrogenous odor.
Likely >200°C, based on
Boiling Point Not Determined related structures like 4,5-
dimethylthiazole.[1]
] ] ] Expected to be a solid at room
Melting Point Not Determined
temperature.
Likely sparingly soluble in
- ] water, with better solubility in
Solubility Not Determined ]
organic solvents (e.g., DMSO,
DMF, alcohals).
) Expected to be low at room
Vapor Pressure Not Determined
temperature.
Density Not Determined Likely >1 g/cms.

Section 2: Hazard Identification and GHS
Classification (Predicted)

Based on the consistent hazard profiles of analogous cyanated and methylated thiazoles, 2-
Cyano-4,5-dimethylthiazole is predicted to be classified as follows under the Globally
Harmonized System (GHS).[2][3][4][5]
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GHS Classification = Hazard Statement Signal Word Pictogram
Acute Toxicity, Oral H302: Harmful if )
Warning
(Category 4) swallowed
Skin Irritation H315: Causes skin )
o Warning
(Category 2) irritation
Serious Eye Irritation H319: Causes serious ]
o Warning
(Category 2A) eye irritation
Specific Target Organ

Toxicity — Single
H335: May cause .
Exposure (Category ) o Warning
. respiratory irritation
3), Respiratory

System

Summary of Potential Health Effects

Inhalation: May cause irritation to the respiratory tract, with symptoms like coughing and
shortness of breath.[2]

Skin Contact: Causes skin irritation, which can manifest as redness, itching, and pain.[3][4]

Eye Contact: Causes serious eye irritation, potentially leading to redness, pain, and damage
if not promptly addressed.[3][4]

Ingestion: Harmful if swallowed. Symptoms may include nausea, vomiting, and dizziness.
The cyano (-CN) group presents a toxicological concern, as it can potentially be metabolized
to release cyanide ions, although the reactivity of a nitrile group on a thiazole ring is
generally lower than that of inorganic cyanide salts.

Section 3: Exposure Controls and Personal
Protection

Controlling exposure is paramount when handling chemicals with incomplete toxicological

profiles. The "Hierarchy of Controls" is a systematic approach to mitigating risk and must be

applied.
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Hierarchy of Controls for 2-Cyano-4,5-dimethylthiazole

Elimination
(Most Effective)

Substitution

Engineering Controls

Administrative Controls

Personal Protective Equipment (PPE)
(Least Effective)

I"DI

Y Y
Nitile gloves, safety goggles, Develop a Standard Operating Procedure (SOP). ) » . § -
o N by Work in a certified chemical fume hood. Use a less hazardous, Is the use of this specific
lab coat, and, if necessary, - Restrict access to authorized personnel. » N N 5
a respirator. Provide mandatory safety training. Use closed systems for transfers. well-characterized analogue. ccompound truly necessary?

Click to download full resolution via product page

Caption: The Hierarchy of Controls prioritizes risk mitigation strategies from most to least
effective.

Recommended Personal Protective Equipment (PPE)

+ Eye/Face Protection: Wear chemical safety goggles conforming to EN166 (EU) or OSHA's
29 CFR 1910.133 regulations.[1] A face shield may be required for larger quantities or
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splash-prone operations.

e Skin Protection:

o Hand Protection: Wear chemically resistant, impervious gloves (e.g., nitrile rubber)
inspected prior to use.[6]

o Body Protection: A standard laboratory coat is required. For significant quantities, a
chemical-resistant apron or suit may be necessary.[6]

» Respiratory Protection: All work should be conducted in a well-ventilated area, preferably a
certified chemical fume hood. If engineering controls are insufficient and an assessment
indicates a risk of inhalation, use a NIOSH-approved respirator with appropriate cartridges.

[3]

Section 4: Protocols for Safe Handling, Storage, and

Emergencies
Laboratory Risk Assessment Protocol

This protocol must be completed and approved before any new work with 2-Cyano-4,5-
dimethylthiazole begins.

« ldentify Hazards: Review this guide and any other available data. Note the predicted
hazards: skin/eye/respiratory irritation and potential acute oral toxicity.

o Assess Risks: Evaluate the specific procedures to be performed.
o What quantities will be used? (Higher quantity = higher risk)
o What is the physical form? (A fine powder is an inhalation risk)
o What are the operational parameters? (e.g., heating, sonication)

o Implement Control Measures: Based on the risk assessment, select controls using the
hierarchy (Section 3).
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o Default Engineering Control: All manipulations of the solid or its solutions must occur
within a chemical fume hood.

o Default PPE: Nitrile gloves, safety goggles, and a lab coat are mandatory.
e Plan for Emergencies:

o Locate the nearest safety shower, eyewash station, and fire extinguisher.

o Ensure spill kit materials are available.

o Review the first-aid procedures outlined in Section 4.3.

o Document and Review: Record the risk assessment in the laboratory safety notebook. Have
it reviewed and signed by the Principal Investigator or Laboratory Safety Officer.

Handling and Storage

e Handling: Avoid contact with skin, eyes, and clothing.[7] Avoid the formation of dust and
aerosols. Use non-sparking tools if the material is a fine powder, to prevent static discharge
ignition.[6] Wash hands thoroughly after handling.[4]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents.[1][2]

First-Aid Measures (In Case of Exposure)

Immediate action is critical in mitigating harm from a chemical exposure.[8][9]

« Inhalation: Move the person to fresh air at once. If breathing has stopped or is difficult,
provide artificial respiration or oxygen. Seek immediate medical attention.[2]

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes while removing contaminated clothing and shoes.[2] Seek medical attention if
irritation persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
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to do. Seek immediate medical attention.[2]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and seek immediate medical attention.[6]

Spill and Fire Procedures

Minor Spill:
o Alert personnel in the immediate area.
o Ensure the area is well-ventilated (fume hood).

o Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g.,
vermiculite, sand).

o Carefully sweep or scoop up the material into a suitable, labeled container for chemical
waste.

o Clean the spill area with soap and water.

Major Spill: Evacuate the laboratory, close the door, and contact your institution's emergency
response team immediately.[9][10]

Fire: Use dry chemical, carbon dioxide (CO3), or alcohol-resistant foam to extinguish.[6]
Firefighters should wear self-contained breathing apparatus (SCBA) as hazardous
decomposition products, including oxides of carbon, nitrogen, and sulfur, can be generated
under fire conditions.[2]

Section 5: Stability and Reactivity

Reactivity: No specific reactivity data is available.

Chemical Stability: Expected to be stable under normal laboratory handling and storage
conditions.[2]

Conditions to Avoid: Avoid dust generation, excess heat, and sources of ignition.[2]

Incompatible Materials: Strong oxidizing agents.[1]
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e Hazardous Decomposition Products: Combustion or thermal decomposition will likely
produce carbon monoxide, carbon dioxide, nitrogen oxides (NOXx), and sulfur oxides (SOXx).

[2]

Conclusion

While 2-Cyano-4,5-dimethylthiazole presents an opportunity for scientific advancement, it
must be handled with the respect and caution due to any compound with an uncharacterized
toxicological profile. The guidance provided herein, based on the chemical's structure and data
from its close relatives, establishes a strong foundation for its safe use. By rigorously applying
the principles of the hierarchy of controls, performing detailed risk assessments, and preparing
for emergencies, researchers can confidently and safely explore the potential of this molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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